Cas no 65134-66-9 (L-Alanine, N-(3-mercapto-1-oxopropyl)-)
65134-66-9 structure
Product Name:L-Alanine, N-(3-mercapto-1-oxopropyl)-
CAS No:65134-66-9
MF:C6H11NO3S
MW:177.221440553665
CID:405137
PubChem ID:13036940
Update Time:2025-04-19
L-Alanine, N-(3-mercapto-1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-(3-mercapto-1-oxopropyl)-
- (2S)-2-(3-sulfanylpropanoylamino)propanoic acid
- DTXSID80515985
- CHEMBL78440
- SCHEMBL262068
- JIAFOCJABIEPNM-BYPYZUCNSA-N
- BDBM50406972
- N-(3-mercaptopropanoyl)-L-alanine
- 65134-66-9
- N-(3-Sulfanylpropanoyl)-L-alanine
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- Inchi: 1S/C6H11NO3S/c1-4(6(9)10)7-5(8)2-3-11/h4,11H,2-3H2,1H3,(H,7,8)(H,9,10)/t4-/m0/s1
- InChI Key: JIAFOCJABIEPNM-BYPYZUCNSA-N
- SMILES: SCCC(N[C@H](C(=O)O)C)=O
Computed Properties
- Exact Mass: 177.04603
- Monoisotopic Mass: 177.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 66.4
L-Alanine, N-(3-mercapto-1-oxopropyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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